Cas no 52494-32-3 (5-(3-methylphenyl)amino-1,3,4-thiadiazole-2-thiol)

• Product Name: 5-(3-methylphenyl)amino-1,3,4-thiadiazole-2-thiol
• CAS No: 52494-32-3
• MF: C₉H₉N₃S₂
• MW: 223.317858457565
• MDL: MFCD00174933
• CID: 937004
• PubChem ID: 708589
• Update Time: 2025-06-13

5-(3-methylphenyl)amino-1,3,4-thiadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(3-methylanilino)-3H-1,3,4-thiadiazole-2-thione
• 5-M-TOLYLAMINO-[1,3,4]THIADIAZOLE-2-THIOL
• 5-(3-toluidino)-1,3,4-thiadiazole-2-thiol
• AC1LE9HV
• AC1Q7F49
• CTK4J6003
• NSC202098
• Oprea1_362129
• SBB038448
• 5-(3-methylphenyl)amino-1,3,4-thiadiazole-2-thiol
• G35142
• Z56837065
• 5-[(3-methylphenyl)amino]-1,3,4-thiadiazole-2-thiol
• 52494-32-3
• NSC-202098
• CCG-237257
• AKOS000116432
• DTXSID40351760
• EN300-03325
• 5-(m-Tolylamino)-1,3,4-thiadiazole-2-thiol
• MFCD00174933
• CS-0219182

• MDL： MFCD00174933
• Inchi： 1S/C9H9N3S2/c1-6-3-2-4-7(5-6)10-8-11-12-9(13)14-8/h2-5H,1H3,(H,10,11)(H,12,13)
• InChI Key： DRCBGFQZMQJJJL-UHFFFAOYSA-N
• SMILES： S1C(NN=C1NC1=CC=CC(C)=C1)=S

Computed Properties

• Exact Mass: 223.02397
• Monoisotopic Mass: 223.02378965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.8Ų

Experimental Properties

• PSA: 36.42
• LogP: 3.32570

Additional information on 5-(3-methylphenyl)amino-1,3,4-thiadiazole-2-thiol

Comprehensive Overview of 5-(3-methylphenyl)amino-1,3,4-thiadiazole-2-thiol (CAS No. 52494-32-3)

5-(3-methylphenyl)amino-1,3,4-thiadiazole-2-thiol (CAS No. 52494-32-3) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. The compound belongs to the 1,3,4-thiadiazole family, which is known for its diverse biological activities and industrial uses. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for novel compounds in pharmaceuticals, agrochemicals, and material science.

The molecular structure of 5-(3-methylphenyl)amino-1,3,4-thiadiazole-2-thiol features a thiadiazole ring substituted with a 3-methylphenyl group and a thiol functional group. This combination of functional groups contributes to its reactivity and versatility, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its potential as a building block for designing new antimicrobial agents, anticancer drugs, and corrosion inhibitors, aligning with current trends in drug discovery and sustainable materials.

One of the most frequently asked questions about CAS No. 52494-32-3 is its solubility and stability under different conditions. The compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while remaining relatively stable at room temperature. These properties make it suitable for laboratory-scale experiments and industrial applications. Additionally, its thiol group offers opportunities for further functionalization, enabling the creation of derivatives with tailored properties for specific uses.

In the context of green chemistry and sustainability, 5-(3-methylphenyl)amino-1,3,4-thiadiazole-2-thiol has been investigated as a potential eco-friendly alternative in certain applications. For instance, its derivatives have shown promise as biodegradable additives in polymers and coatings, addressing the global push for reducing environmental impact. This aligns with the increasing consumer and regulatory focus on sustainable chemical solutions, a topic frequently searched in academic and industrial databases.

Another area of interest is the compound's role in pharmaceutical research. The 1,3,4-thiadiazole scaffold is a well-known pharmacophore, and modifications to its structure, such as the introduction of the 3-methylphenyl group, can enhance its bioactivity. Recent publications have explored its potential as a tyrosine kinase inhibitor or anti-inflammatory agent, reflecting the broader trend of repurposing heterocyclic compounds for therapeutic applications. These findings are particularly relevant given the ongoing search for new treatments for chronic diseases and infections.

From a synthetic chemistry perspective, the preparation of 5-(3-methylphenyl)amino-1,3,4-thiadiazole-2-thiol typically involves the reaction of 3-methylphenyl isothiocyanate with hydrazine derivatives, followed by cyclization. Optimizing these synthetic routes to improve yield and purity is a common focus in research papers, as it directly impacts the compound's scalability and commercial viability. This topic resonates with chemists and engineers searching for efficient synthesis methods in online forums and academic platforms.

In summary, 5-(3-methylphenyl)amino-1,3,4-thiadiazole-2-thiol (CAS No. 52494-32-3) is a multifaceted compound with significant potential across multiple industries. Its unique structure, combined with its adaptability for further chemical modifications, positions it as a key player in advancing drug discovery, material science, and sustainable chemistry. As research continues to uncover new applications, this compound is likely to remain a subject of interest for scientists and industry professionals alike.